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Compound of Interest

Compound Name: Isodecyl salicylate

Cat. No.: B1623817 Get Quote

In the landscape of pharmaceutical and cosmetic research, salicylates represent a pivotal class

of compounds, valued for their analgesic, anti-inflammatory, and aromatic properties. This

guide provides a detailed comparison of the physicochemical characteristics of isodecyl
salicylate against other common salicylates—methyl salicylate, ethyl salicylate, and butyl

salicylate. The data presented herein, supported by established experimental protocols, is

intended to assist researchers, scientists, and drug development professionals in selecting the

appropriate salicylate for their specific application.

Comparative Physicochemical Properties
The following table summarizes the key physicochemical properties of the selected salicylates,

offering a clear and concise comparison of their fundamental characteristics.
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Property
Isodecyl
Salicylate

Methyl
Salicylate

Ethyl
Salicylate

Butyl
Salicylate

Molecular

Formula
C₁₇H₂₆O₃[1] C₈H₈O₃[2] C₉H₁₀O₃[3][4][5] C₁₁H₁₄O₃[6][7][8]

Molecular Weight

( g/mol )
278.4[1] 152.15[9] 166.17[3][4][5] 194.23[6][7]

Appearance -

Colorless to

yellow or reddish

liquid[2][10]

Colorless to pale

yellow liquid[3]

Colorless to pale

yellow liquid[8]

Melting Point

(°C)
- -8.6 to -7[11][12] 1 to 1.3[3][5][13]

-5.9 to 6[6][7][14]

[15]

Boiling Point (°C) 362.66 (est.)[16] 222 to 223.3[12]
231.5 to 235[3]

[5][13]
268 to 271[6][7]

Solubility in

Water

0.07222 mg/L at

25°C (est.)[16]

Slightly

soluble/very

slightly soluble[2]

[11][12]

Slightly

soluble/sparingly

soluble[3][4][17]

19.8 mg/L at

25°C (exp)[6]

logP

(Octanol/Water)
6.833 (est.)[16] 2.3[10] 2.95 to 3.07[4][5]

3.83 to 4.63[6]

[15]

Experimental Protocols
The accurate determination of the physicochemical properties listed above is crucial for their

application. Below are detailed methodologies for key experiments.

Determination of Melting and Boiling Points
The melting and boiling points are fundamental physical constants that provide an indication of

the purity of a substance.[18][19]

Apparatus:

Mel-Temp apparatus or Thiele tube setup[19][20]
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Capillary tubes[18][21]

Thermometer[21]

Heating bath (e.g., paraffin oil)[21]

Melting Point Protocol:

A small amount of the solid sample is introduced into a capillary tube, which is then sealed at

one end.[18][21]

The capillary tube is attached to a thermometer and placed in a heating bath or a Mel-Temp

apparatus.[19]

The temperature is raised gradually, and the range from the first appearance of liquid to the

complete melting of the solid is recorded as the melting point range.[19] For pure

compounds, this range is typically narrow (0.5-1°C).[18]

Boiling Point Protocol:

A small amount of the liquid sample is placed in a test tube with an inverted capillary tube.

The test tube is attached to a thermometer and heated in a paraffin oil bath.[21]

The temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tube is recorded as the boiling point.[21]

Determination of Solubility
Solubility, particularly in water and organic solvents, is a critical parameter for drug delivery and

formulation.

Shake-Flask Method:

An excess amount of the salicylate is added to a known volume of the solvent (e.g., water,

ethanol).
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The mixture is agitated in a sealed flask at a constant temperature for a set period (e.g., 24

hours) to ensure equilibrium is reached.[22]

The saturated solution is then filtered to remove any undissolved solute.[23]

The concentration of the salicylate in the filtrate is determined using a suitable analytical

technique, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography

(HPLC).[22][23][24]

Determination of Octanol-Water Partition Coefficient
(logP)
The logP value is a measure of a compound's lipophilicity and is a key predictor of its

pharmacokinetic properties.[25]

Shake-Flask Method (Gold Standard):[25]

A known amount of the salicylate is dissolved in a biphasic system of n-octanol and water.

The mixture is shaken vigorously to allow for the partitioning of the solute between the two

phases and then centrifuged to separate the layers.

The concentration of the salicylate in both the n-octanol and water phases is measured,

typically by UV-Vis spectroscopy or HPLC.[25]

The partition coefficient (P) is calculated as the ratio of the concentration in the organic

phase to the concentration in the aqueous phase.[26] The logP is the base-10 logarithm of

this value.[26]

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method: This is an

indirect method where the retention time of the compound on a nonpolar stationary phase is

correlated to its logP value.[25] A calibration curve is typically generated using compounds with

known logP values.[27]
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To further elucidate the experimental and biological contexts of these salicylates, the following

diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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